
Application Notes and Protocols: Preparation of
L-736380 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-736380

Cat. No.: B1674059 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: L-736380 is a potent and selective non-peptide antagonist of the cholecystokinin

B (CCK-B) receptor. Accurate and consistent preparation of L-736380 stock solutions is crucial

for reliable experimental results in neuroscience, gastrointestinal, and psychiatric disorder

research. This document provides a detailed protocol for the preparation, storage, and handling

of L-736380 stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for L-736380 is presented in the table below for easy

reference.

Property Value

Molecular Weight 487.57 g/mol [1]

Chemical Formula C₂₅H₂₉N₉O₂[1]

Appearance Solid

Purity >98% (typical)

Solubility Soluble in DMSO

Storage Conditions
Short-term (days to weeks): 0 - 4°C; Long-term

(months to years): -20°C[1]
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Experimental Protocol: Preparation of a 10 mM L-
736380 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-736380 in dimethyl

sulfoxide (DMSO).

Materials:

L-736380 powder

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Acclimatization: Before opening, allow the vial of L-736380 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Mass Calculation: To prepare a 10 mM stock solution, the required mass of L-736380 is

calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x

487.57 g/mol = 4.8757 mg

Weighing: Carefully weigh out the calculated amount of L-736380 powder using a calibrated

analytical balance in a chemical fume hood. Transfer the powder to a sterile microcentrifuge
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tube or vial.

Solvent Addition: Add the desired volume of DMSO to the tube containing the L-736380
powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a water bath (25-37°C) can aid in dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

For short-term storage (days to weeks), store the aliquots at 0 - 4°C.[1]

For long-term storage (months to years), store the aliquots at -20°C.[1]

Protect the stock solution from light.

Working Dilutions:

To prepare working solutions for your experiments, dilute the 10 mM stock solution in the

appropriate aqueous buffer or cell culture medium. It is important to note that the final

concentration of DMSO in the assay should be kept low (typically <0.1%) to avoid solvent-

induced effects. Perform serial dilutions to achieve the desired final concentration.
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Caption: Signaling pathway of the CCK-B receptor and the inhibitory action of L-736380.
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Caption: Workflow for the preparation of L-736380 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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